Cas no 1440509-01-2 (4,4'-Bis(dodecyloxy)-3-methylazobenzene)

• Product Name: 4,4'-Bis(dodecyloxy)-3-methylazobenzene
• CAS No: 1440509-01-2
• MF: C₃₇H₆₀N₂O₂
• MW: 564.8845
• CID: 3043471
• PubChem ID: 354334720
• Update Time: 2025-05-23

4,4'-Bis(dodecyloxy)-3-methylazobenzene Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(dodecyloxy)-3-methylazobenzene
• B4598
• CS-0373857
• SCHEMBL25291610
• (E)-1-(4-(Dodecyloxy)-3-methylphenyl)-2-(4-(dodecyloxy)phenyl)diazene
• MFCD30742893
• SCHEMBL25291609
• 4,4'-Didodecyloxy-3-methylazobenzene
• T70285
• [4-(dodecyloxy)-3-methylphenyl][4-(dodecyloxy)phenyl]diazene
• 1440509-01-2
• (4-dodecoxy-3-methylphenyl)-(4-dodecoxyphenyl)diazene

• Inchi： 1S/C37H60N2O2/c1-4-6-8-10-12-14-16-18-20-22-30-40-36-27-24-34(25-28-36)38-39-35-26-29-37(33(3)32-35)41-31-23-21-19-17-15-13-11-9-7-5-2/h24-29,32H,4-23,30-31H2,1-3H3/b39-38+
• InChI Key： GORRFRHTJBMRGM-YMZYAJTMSA-N
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 564.46547916g/mol
• Monoisotopic Mass: 564.46547916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 26
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• XLogP3: 15.2

Additional information on 4,4'-Bis(dodecyloxy)-3-methylazobenzene

Professional Introduction to 4,4'-Bis(dodecyloxy)-3-methylazobenzene (CAS No. 1440509-01-2)

4,4'-Bis(dodecyloxy)-3-methylazobenzene, with the CAS number 1440509-01-2, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, finds applications in various scientific domains, including photopharmacology, material science, and drug delivery systems. The introduction aims to provide a comprehensive overview of this compound, highlighting its chemical structure, synthesis methods, and the latest research findings that underscore its potential in modern scientific applications.

The molecular structure of 4,4'-Bis(dodecyloxy)-3-methylazobenzene consists of an azobenzene core substituted with two dodecyloxy groups and a methyl group at the 3-position. This configuration imparts distinct physicochemical properties, such as solubility in organic solvents and thermal stability, making it a versatile candidate for industrial and laboratory use. The presence of the long alkyl chains (dodecyl) enhances its hydrophobicity, which is particularly useful in formulating drug delivery systems where controlled release is essential.

In recent years, the study of azobenzene derivatives has seen remarkable advancements due to their photochromic and photoreversible properties. 4,4'-Bis(dodecyloxy)-3-methylazobenzene exemplifies this trend, as it exhibits significant absorbance changes upon exposure to UV light, which can be reversed under visible light conditions. This property has been exploited in the development of smart materials that can respond to light stimuli, opening new avenues in applications such as optoelectronics and smart coatings.

The synthesis of 4,4'-Bis(dodecyloxy)-3-methylazobenzene typically involves a multi-step process that begins with the preparation of the azobenzene core through diazotization and coupling reactions. Subsequent alkylation with dodecanol introduces the dodecyloxy groups, while methylation at the 3-position completes the structural configuration. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards required for research and industrial applications.

One of the most compelling aspects of 4,4'-Bis(dodecyloxy)-3-methylazobenzene is its potential in biomedical applications. The compound's ability to undergo reversible photochemical transformations makes it an attractive candidate for developing photo-sensitive drug delivery systems. These systems can release therapeutic agents in response to specific light wavelengths, thereby enhancing targeted drug delivery and minimizing side effects. Preliminary studies have demonstrated its efficacy in controlled-release formulations for anti-cancer drugs, where precise dosing is critical for treatment success.

The compound's photophysical properties have also been explored in the context of material science. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to absorb and emit light efficiently. The long alkyl chains contribute to better film formation on substrates, improving device performance. Additionally, its stability under various environmental conditions makes it suitable for outdoor applications where exposure to harsh weather conditions is inevitable.

In academic research circles, 4,4'-Bis(dodecyloxy)-3-methylazobenzene has been studied for its role in molecular recognition processes. Its azobenzene core can interact with various biomolecules through non-covalent bonds, making it a potential candidate for developing biosensors and molecular switches. These applications leverage the compound's ability to change conformation upon light irradiation, which can be detected through spectroscopic methods. Such biosensors hold promise for early disease detection and monitoring biological processes in real-time.

The latest research trends indicate that 4,4'-Bis(dodecyloxy)-3-methylazobenzene could play a pivotal role in sustainable chemistry. Its synthesis pathways are being optimized to reduce waste and energy consumption without compromising yield or purity. Moreover, efforts are underway to develop environmentally friendly formulations that minimize solvent use and hazardous byproducts. These advancements align with global initiatives aimed at promoting green chemistry practices across all scientific disciplines.

The future prospects of 4,4'-Bis(dodecyloxy)-3-methylazobenzene are vast and multifaceted. As our understanding of its properties continues to evolve through ongoing research, new applications will undoubtedly emerge. Whether in pharmaceuticals、material science、or advanced technologies，this compound stands out as a beacon of innovation driven by cutting-edge scientific exploration.